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Compound of Interest

Compound Name: CSRM617

Cat. No.: B15542696

For Researchers, Scientists, and Drug Development Professionals

Introduction

CSRM617 is a selective small-molecule inhibitor of the transcription factor ONECUT2 (OC2), a
master regulator of androgen receptor networks.[1][2][3] It has been identified as a promising
therapeutic agent in the context of lethal prostate cancer, where it acts by binding directly to the
HOX domain of OC2.[2][4] This interaction disrupts OC2's transcriptional activity, leading to the
induction of apoptosis in cancer cells, particularly those with high OC2 expression.[1][5] Proper
preparation of CSRM617 stock solutions is critical for accurate and reproducible results in in-
vitro cell-based assays. These application notes provide a detailed protocol for the preparation,
storage, and use of CSRM617 stock solutions in a research setting.

Data Presentation

The following table summarizes the key quantitative data for the preparation and use of
CSRM617 in cell culture experiments.
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Parameter Value Notes
Also available as CSRM617
hydrochloride, which may have
Compound Name CSRM617

enhanced solubility and
stability.[1]

Molecular Weight

455.99 g/mol (for
hydrochloride)

Use the exact molecular
weight from the product

datasheet for calculations.

Recommended Solvent

Dimethyl sulfoxide (DMSO),

sterile

High-purity, anhydrous DMSO
is recommended for optimal
stability.[6][7]

Stock Solution Concentration

10 mM

A common starting
concentration for in-vitro
studies.[6]

Working Concentration Range

0.01 pM - 100 pM

Effective concentrations are

cell-line dependent.[1][6]

Storage of Stock Solution

-20°C (short-term, up to 1
month) or -80°C (long-term, up

to 6 months)

Aliquoting is crucial to avoid

repeated freeze-thaw cycles.

[eleelel

Final DMSO Concentration in

Culture

Should not exceed 0.1% -
0.5%

High concentrations of DMSO
can be toxic to cells.[6][10][11]
[12][13]

Experimental Protocols
Protocol 1: Preparation of a 10 mM CSRM617 Stock

Solution

This protocol details the steps to reconstitute lyophilized CSRM617 powder to create a 10 mM

stock solution.

Materials:
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CSRM617 powder

Sterile, anhydrous Dimethyl sulfoxide (DMSOQO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Pre-handling: Before opening, gently tap the vial of lyophilized CSRM617 on a hard surface
to ensure all the powder is at the bottom.[14]

Calculation: To prepare a 10 mM stock solution, the required volume of DMSO must be
calculated based on the amount of CSRM617 powder. For example, to reconstitute 1 mg of
CSRM617 hydrochloride (MW: 455.99 g/mol ), you would add 219.3 uL of DMSO.[6]

Reconstitution: Carefully add the calculated volume of sterile DMSO to the vial containing
the CSRM617 powder.

Dissolution: Cap the vial tightly and vortex thoroughly for 10-20 seconds to ensure the
powder is completely dissolved.[15] If the compound does not fully dissolve, gentle warming
in a 37°C water bath for approximately five minutes followed by repeated vortexing may aid
dissolution.[15]

Aliquoting: Once the CSRM®617 is fully dissolved, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes. This will prevent degradation of the
entire stock due to repeated freeze-thaw cycles.[6][9][15]

Storage: Store the aliquoted stock solutions at -20°C for short-term use (up to 1 month) or at
-80°C for long-term storage (up to 6 months).[6][8]

Protocol 2: Preparation of Working Solutions for Cell
Culture
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This protocol describes the dilution of the 10 mM CSRM617 stock solution to the final desired
concentrations for treating cells.

Materials:

10 mM CSRM617 stock solution (from Protocol 1)
Appropriate sterile cell culture medium
Sterile microcentrifuge tubes or multi-well plates

Calibrated pipettes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM CSRM®617 stock solution at room temperature.
[15]

Serial Dilutions: Prepare serial dilutions of the CSRM617 stock solution in the appropriate
cell culture medium to achieve the desired final concentrations. It is recommended to
perform dilutions in a stepwise manner to avoid precipitation of the compound.[10]

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture
medium does not exceed a non-toxic level, typically between 0.1% and 0.5%.[6][11][13] A

vehicle control (culture medium with the same final concentration of DMSO) should always
be included in experiments.[11][12][13]

Cell Treatment: Remove the existing medium from the cultured cells and replace it with the
medium containing the desired final concentration of CSRM617.

Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours)
under standard cell culture conditions (e.g., 37°C, 5% CO2).[13]

Visualizations
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Stock Solution Preparation
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Caption: Workflow for preparing CSRM617 stock and working solutions.
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Caption: Simplified signaling pathway of CSRM617 in prostate cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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